Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C13H9FO B024167 4'-Fluorobiphenyl-4-carbaldehyde CAS No. 60992-98-5

4'-Fluorobiphenyl-4-carbaldehyde

Cat. No. B024167
CAS RN: 60992-98-5
M. Wt: 200.21 g/mol
InChI Key: ZVMXCNFUJPLQFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Procedure details

Name
substrate
Quantity
1 mmol
Type
reactant
Reaction Step One
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
dppf
Quantity
0.05 mmol
Type
reagent
Reaction Step Three
Name
O=Cc2ccc(c1ccc(F)cc1)cc2
Yield
84

Identifiers

NAME
158

Inputs

Step One
Name
substrate
Quantity
1 mmol
Type
reactant
Smiles
COc2nc(OC)nc(Oc1ccc(C=O)cc1)n2
Step Two
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
OB(O)c1ccc(F)cc1
Step Three
[Compound]
Name
dppf
Quantity
0.05 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Other

Outcomes

Product
Details
Reaction Time
 24 h
Name
O=Cc2ccc(c1ccc(F)cc1)cc2
Type
product
Smiles
O=Cc2ccc(c1ccc(F)cc1)cc2
Measurements
Type Value Analysis
YIELD 84
Analyses
CUSTOM
Type
CUSTOM
Details
isolated yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.